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Compound of Interest

Compound Name: Galanin (1-30), human

Cat. No.: B8083213 Get Quote

Essential Safety and Handling Guide for Galanin
(1-30), Human
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Galanin (1-30), human. The following procedures

are designed to ensure the safe handling, storage, and disposal of this neuropeptide.

For research use only. Not for human or veterinary use.[1][2][3]

Personal Protective Equipment (PPE)
When handling Galanin (1-30), human, especially in its lyophilized powder form, adherence to

proper PPE protocols is mandatory to prevent inhalation, and skin and eye contact.[4]

Minimum PPE Requirements:

Lab Coat: A standard laboratory coat should be worn and kept buttoned.[5]

Protective Eyewear: Safety glasses with side-shields are the minimum requirement.[6] For

tasks with a splash hazard, chemical splash goggles should be worn.[6]

Gloves: Disposable nitrile gloves are suitable for providing protection against incidental

contact.[5][6] Gloves should be inspected before use and changed immediately after any

contact with the peptide.[5]
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Full Coverage: Wear long pants and closed-toe shoes to ensure no skin is exposed.[5][6]

For Handling Larger Quantities or when Generating Dust:

Respiratory Protection: An appropriate dust respirator is recommended to avoid inhalation of

the lyophilized powder.[7]

Storage and Stability
Proper storage is critical to maintain the integrity and stability of Galanin (1-30), human. As a

peptide containing Tryptophan, Asparagine, and Methionine, it has a limited shelf life and is

susceptible to degradation if not stored correctly.[7][8][9]

Form
Storage

Temperature
Duration Notes

Lyophilized Powder -20°C ≥ 4 years[10]

For long-term storage,

lower temperatures

(-50°C or below) are

preferred.[7] The

product is stable at

room temperature for

short periods, such as

during shipping.[1][11]

4°C 2 years[11]

In Solution -80°C Up to 6 months[11]

-20°C Up to 1 month[1][11]

Long-term storage in

solution is not

recommended.[7][9]

Prepare solutions for

same-day use if

possible.[1]

Handling and Reconstitution Protocol
Follow these steps to ensure safe and effective handling of lyophilized Galanin (1-30), human.
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Materials:

Vial of lyophilized Galanin (1-30), human

Appropriate solvent (e.g., sterile water, DMSO, or acetonitrile/water with 0.1% TFA)

Desiccator

Calibrated Pipettes

Vortex or sonicator

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room

temperature inside a desiccator.[7][9] This prevents the condensation of moisture, which can

reduce the peptide content and stability.[7][9]

Weighing: If required, weigh the desired amount of peptide quickly in a controlled

environment to minimize exposure to air and moisture.[7][9] Reseal the vial tightly

immediately after.[7][9]

Solvent Selection: The solubility of Galanin (1-30), human can vary. While some suppliers

state it is soluble in water (0.5-1 mg/ml)[1][8], others recommend dissolving it in a small

amount of DMSO or 80% acetonitrile in water with 0.1% TFA.[12] It is advisable to consult

the certificate of analysis for the specific batch.

Reconstitution:

Aseptically add the appropriate volume of the chosen solvent to the vial.

Gently swirl or vortex the vial to dissolve the peptide.

If necessary, brief sonication in a water bath can help dissolve larger particles, but avoid

excessive heating.[7]

Aliquoting and Storage: For storage, it is best to aliquot the peptide solution into smaller,

single-use volumes and store them frozen at -20°C or below.[7][9] Avoid repeated freeze-
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thaw cycles.

Accidental Exposure and First Aid
In case of accidental exposure, follow these first-aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[4]

Skin Contact: Immediately wash the affected area with plenty of water. If irritation persists,

seek medical advice.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[4]

Disposal Plan
All waste materials contaminated with Galanin (1-30), human must be handled and disposed

of in accordance with federal, state, and local environmental regulations.[4]

Procedure for Disposal:

Collection: Collect all contaminated materials, including empty vials, pipette tips, and gloves,

in a designated and clearly labeled waste container.

Deactivation/Disposal: A recommended method for disposal is to dissolve or mix the material

with a combustible solvent and incinerate it in a chemical incinerator equipped with an

afterburner and scrubber.[4] Alternatively, consult with your institution's environmental health

and safety (EHS) office for specific disposal protocols.

Environmental Precaution: Do not discharge contaminated wastewater into the environment

without proper treatment.[4]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling, storage, and disposal of Galanin (1-30), human.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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